4-amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol

• IUPAC Name: 5-amino-3-(1,2,4-triazol-1-yl)-1H-pyridazin-6-one
• InChI: InChI=1S/C6H6N6O/c7-4-1-5(10-11-6(4)13)12-3-8-2-9-12/h1-3H,(H2,7,10)(H,11,13)
• InChI Key: YJAFOYWFPOQRDC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NN=C1N2C=NC=N2)N
• Molecular Formula: C6H6N6O
• Molecular Weight: 178.15 g/mol

Description

4-amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol, commonly known as ATZ, is a heterocyclic organic compound with a wide range of potential applications in scientific research. ATZ is a versatile compound that has been used in numerous studies due to its ability to interact with various molecules and its ability to act as a catalyst for chemical reactions. ATZ has been studied for its potential as a drug target, its ability to act as a ligand for proteins, and its potential use in biotechnology.

Scientific Research Applications

Synthesis and Reactions

The synthesis and reactions of pyridazine derivatives, including compounds related to 4-amino-6-(1H-1,2,4-triazol-1-yl)pyridazin-3-ol, have been extensively studied. For example, El-Mariah, Hosny, and Deeb (2006) reported on the synthesis, reactions, and antimicrobial activity of pyridazino[3′,4′:3,4]pyrazolo[5,1-c]-1,2,4-triazens starting from a carboxylic acid derivative. These compounds were screened for their antimicrobial activity against six microorganisms, illustrating their potential in developing antimicrobial agents El-Mariah, Hosny, & Deeb, 2006.

Antimicrobial Activities

The antimicrobial properties of derivatives of this compound have been a focal point of research. Bayrak et al. (2009) synthesized new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluated their antimicrobial activities, highlighting the potential of these compounds in antimicrobial therapy Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009.

Structural Studies

The structural aspects and molecular frameworks of these compounds have also been explored. Hwang et al. (2006) detailed the synthesis and molecular structure of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one, providing insights into the molecular architecture and potential applications of such compounds Hwang, Tu, Wang, & Lee, 2006.

Antioxidant Abilities

Another avenue of research has been the exploration of antioxidant properties. Shakir, Ali, and Hussain (2017) synthesized derivatives with significant antioxidant ability, indicating their potential in addressing oxidative stress-related conditions Shakir, Ali, & Hussain, 2017.

Mechanism of Action

Target of Action

It’s known that 1,2,4-triazole-containing compounds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors .

Mode of Action

It’s known that 1,2,4-triazole derivatives can inhibit the proliferation of cancer cells by inducing apoptosis .

Biochemical Pathways

1,2,4-triazole derivatives have been shown to exhibit widespread potential pharmaceutical activity including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .

Pharmacokinetics

It’s known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Result of Action

It’s known that some 1,2,4-triazole derivatives have shown potent inhibitory activities against mcf-7 and hct-116 cancer cell lines .

Action Environment

It’s known that the solubility of 3-amino-1,2,4-triazole, a related compound, in water, methanol, ethanol, and chloroform can affect its bioavailability .